Cas no 921521-25-7 (N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921521-25-7
• MF: C₁₇H₁₄BrN₃O₃S
• MW: 420.280361652374
• CID: 5842957
• PubChem ID: 41726761
• Update Time: 2025-10-28

N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(4-bromo-3-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-(4-{[(4-bromo-3-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• AKOS004951804
• N-(4-(2-((4-bromo-3-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• 921521-25-7
• F2202-1051
• N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C17H14BrN3O3S/c1-10-7-11(4-5-13(10)18)19-15(22)8-12-9-25-17(20-12)21-16(23)14-3-2-6-24-14/h2-7,9H,8H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key： DCEGEXPRYWSLEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(NC2=CC=C(Br)C(C)=C2)=O)=CS1)=O

Computed Properties

• Exact Mass: 418.99393g/mol
• Monoisotopic Mass: 418.99393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview

N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, identified by the CAS number 921521-25-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring and a furan moiety, both of which are known for their versatile reactivity and biological activity.

The structure of this compound is characterized by a thiazole ring substituted at the 4-position with a carbamoylmethyl group derived from a brominated methylphenyl group. The furan ring is attached via a carboxamide linkage at the 2-position, creating a conjugated system that enhances its electronic properties. This unique architecture makes it an interesting candidate for exploring its potential in drug design and material science.

Recent studies have highlighted the importance of heterocyclic compounds like N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide in medicinal chemistry due to their ability to interact with various biological targets. The presence of electron-withdrawing groups such as the carbamoyl and bromine substituents can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining its suitability as a drug candidate.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Research has shown that thiazole-containing compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The brominated phenyl group further enhances the compound's ability to penetrate biological membranes, making it more effective in reaching target sites within the body.

In addition to its therapeutic potential, N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide has also been explored for its role in organic synthesis as a versatile building block. Its thiazole ring can undergo various transformations, such as nucleophilic substitutions and cyclizations, enabling the construction of more complex molecular architectures. This makes it an invaluable tool in the synthesis of advanced materials and specialty chemicals.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through condensation reactions and subsequent functionalization with the furan carboxamide group. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of CAS No. 921521-25-7 is essential for assessing its ecological impact. Studies have shown that under certain conditions, this compound can undergo hydrolysis or oxidation, leading to the formation of less complex byproducts that are more readily biodegradable. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, N-(4-{(4-bromo-3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a fascinating example of how advanced synthetic chemistry can lead to compounds with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings on its biological activity and synthetic utility, positions it as a valuable asset in both academic and industrial settings.